N-(2-(phenylcarbamoyl)benzofuran-3-yl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C29H20N2O4/c32-28(25-19-12-4-7-15-22(19)34-23-16-8-5-13-20(23)25)31-26-21-14-6-9-17-24(21)35-27(26)29(33)30-18-10-2-1-3-11-18/h1-17,25H,(H,30,33)(H,31,32)
• InChI Key: YTZYWLUZXZSDLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4C5=CC=CC=C5OC6=CC=CC=C46
• Molecular Formula: C29H20N2O4
• Molecular Weight: 460.5 g/mol

Description

“N-(2-(phenylcarbamoyl)benzofuran-3-yl)-9H-xanthene-9-carboxamide” is a complex organic compound that contains several functional groups and ring structures, including a benzofuran ring and a xanthene ring. Benzofuran is a heterocyclic compound, consisting of fused benzene and furan rings. Xanthene is a tricyclic compound that forms the core of many fluorescent dyes.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would be quite complex. It would feature a benzofuran ring (a five-membered furan ring fused with a benzene ring) and a xanthene backbone (a system of three fused rings). Attached to these core structures would be phenyl, carbamoyl, and carboxamide groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Given the complexity of this compound, it’s difficult to predict its properties without experimental data.

Scientific Research Applications

Anticancer Potential

Benzofuran scaffolds, including derivatives like our compound, have garnered attention for their anticancer therapeutic potential . . The presence of the N-phenethyl carboxamide moiety significantly enhances antiproliferative activity, making these compounds promising candidates for developing novel anticancer agents.

Natural Drug Lead Compounds

Due to their biological activities, benzofuran derivatives have become attractive to chemical and pharmaceutical researchers worldwide. . Their unique structure and reactivity make them valuable starting points for drug discovery efforts.

Synthetic Chemistry and Total Synthesis

Benzofuran-based molecules play a crucial role in synthetic chemistry. Researchers have explored their synthesis and applications, including the development of efficient synthetic routes. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies, it’s impossible to say for sure what the mechanism of action of this compound would be.

Safety and Hazards

Without specific studies on this compound, it’s impossible to provide accurate information about its safety and hazards.

Future Directions

Benzofuran and xanthene derivatives have been studied for their potential applications in various fields, including medicine and materials science. Therefore, a compound like “N-(2-(phenylcarbamoyl)benzofuran-3-yl)-9H-xanthene-9-carboxamide” could be of interest in future research.